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Compound of Interest

Compound Name: 2-Amino-4-methylheptanoic acid

CAS No.: 101257-43-6

Cat. No.: B3198371

Get Quote

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and

DMPK Scientists

Executive Summary: The Structural Context
2-Amino-4-methylheptanoic acid (

, MW 159.23 Da) is a

-branched

-amino acid. It can be structurally viewed as a homo-leucine analog with an extended aliphatic
side chain. In drug development, it serves as a critical "isostere" for Leucine or Isoleucine,
modifying the hydrophobic interaction profile of peptide drugs.

Accurate identification relies on distinguishing it from:

Leucine/Isoleucine: Lower molecular weight (

), but similar branching pattern.
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2-Aminooctanoic Acid: Isomeric (

), but linear side chain.

Valine Analogs: Different branching points.

This guide compares fragmentation behaviors in ESI-MS/MS (Direct Infusion) and GC-MS

(TMS Derivatization).

ESI-MS/MS Fragmentation Analysis
In Electrospray Ionization (ESI) positive mode (

), the fragmentation is dominated by the formation of the immonium ion, a diagnostic marker for
amino acids.

Primary Fragmentation Pathway
The protonated molecular ion undergoes inductive cleavage, losing water and carbon

monoxide (or formic acid) to form the immonium ion.

Precursor Ion:

160.13

Neutral Loss:

(46 Da)

Diagnostic Immonium Ion:

114.13

For 2-Amino-4-methylheptanoic acid, the side chain (

) is a 2-methylpentyl group (

, Mass 85).

Calculation:
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.

Distinguishing Isomers (The "Alternative" Comparison)
While the immonium ion (

114) confirms the presence of a

amino acid, it does not distinguish the branching pattern. We must look at secondary
fragmentations of the side chain (MS

or high-energy CID).

Feature
2-Amino-4-
methylheptanoic
Acid

2-Aminooctanoic
Acid (Linear)

Leucine
(Reference)

Precursor 160.13 160.13 132.10

Immonium Ion 114.13 114.13 86.09

Side Chain Loss

Loss of Propyl (

)

71

Sequential

losses

Loss of Isopropyl (

)

43

Mechanism -cleavage at branch

point

Random chain

fragmentation -cleavage

Differentiation Strategy:

Target Compound: The branch at position 4 facilitates the loss of the terminal propyl group,

yielding a secondary ion at

71 (from the immonium ion).

Linear Isomer: 2-Aminooctanoic acid tends to show a "picket fence" series of losses (14 Da)

rather than a distinct branch-point cleavage.
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GC-MS Fragmentation (TMS Derivatives)
For quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) using

BSTFA/TMCS derivatization is the gold standard. This method replaces active hydrogens with

Trimethylsilyl (TMS) groups.

Derivatization Protocol
Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS.

Reaction: Double derivatization (Carboxyl -OH and Amine -NH).

Derivative MW:

Da (

).

Key EI Fragmentation Peaks (70 eV)
Electron Impact (EI) ionization yields a predictable pattern driven by

-cleavage of the amine.

-Cleavage (Base Peak): The bond between the

-carbon and the carboxyl group breaks. The charge remains on the nitrogen-containing
fragment.[1]

Fragment:

Mass:

.

Note: For Leucine (C6), this peak is at

158. The shift of +28 Da (two

units equivalent) confirms the chain extension.
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Side Chain Fragmentation: The

186 ion can further fragment by losing the alkyl side chain or parts of the TMS group.

73:

(Standard TMS background).

144: Specific rearrangement ion often seen in

-branched amino acids.

Visualizing the Fragmentation Pathways[2]
The following diagrams illustrate the mechanistic pathways for both ionization modes,

highlighting the critical decision points for identification.

Diagram 1: ESI-MS/MS Fragmentation Pathway
This flow details the formation of the diagnostic Immonium Ion and subsequent side-chain

losses.
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Caption: ESI-MS/MS pathway showing the transition from precursor to the diagnostic

immonium ion and branch-specific cleavage.

Diagram 2: GC-MS Identification Workflow
This decision tree guides the analyst in selecting the correct derivative and interpreting the

alpha-cleavage shift.
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Caption: GC-MS logic flow for distinguishing the target compound from lower homologues

using TMS-derivative base peaks.

Comparative Data Summary
The table below aggregates the key spectral features to facilitate rapid decision-making in the

lab.

Parameter
2-Amino-4-

methylheptanoic

Acid

Leucine (Alternative)
2-Aminooctanoic

Acid (Alternative)

Formula

MW (Monoisotopic) 159.126 131.095 159.126

ESI Immonium Ion 114 86 114

GC-MS (TMS) Base

Peak 186 158 186

Distinguishing Feature

Secondary loss of

(Propyl) from side

chain.

Loss of

(Isopropyl).

Sequential

losses (No dominant

branch loss).

Retention Index (GC)
Intermediate

(Branched)
Low

High (Linear chains

elute later)

Experimental Protocol Recommendation
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For unambiguous identification in complex matrices (e.g., plasma or peptide hydrolysates):

Use GC-MS if sample amount permits. The retention index difference between the branched

2-amino-4-methylheptanoic acid and the linear 2-aminooctanoic acid is significant (linear

isomers interact more strongly with non-polar columns, eluting later).

Use ESI-MS/MS with energy-resolved fragmentation. Ramp collision energy (CE) from 10V

to 40V. Look for the breakdown of the

114 ion. The branched isomer will fragment more easily than the linear isomer due to the
stability of the secondary carbocation formed at the

-position.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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